Cas no 88220-84-2 (2-Benzofurancarboxylic acid, 4-hydroxy-5-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 4-hydroxy-5-nitro-
• CAS No: 88220-84-2
• MF: C₉H₅NO₆
• MW: 223.139102697372
• CID: 640815
• PubChem ID: 13210984
• Update Time: 2025-04-19

2-Benzofurancarboxylic acid, 4-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-hydroxy-5-nitro-
• 4-hydroxy-5-nitro-1-benzofuran-2-carboxylic acid
• 88220-84-2
• DTXSID50528168

• Inchi： 1S/C9H5NO6/c11-8-4-3-7(9(12)13)16-6(4)2-1-5(8)10(14)15/h1-3,11H,(H,12,13)
• InChI Key： UJNIHCFKDVOFBJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C(=C(C=CC1=2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 223.01168688g/mol
• Monoisotopic Mass: 223.01168688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų